2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-3-5-14-27-23(29)22-21(16-10-6-8-12-18(16)31-22)26-24(27)32-15-20(28)25-17-11-7-9-13-19(17)30-4-2/h6-13H,3-5,14-15H2,1-2H3,(H,25,28)
• InChI Key: CPDPWXHPMNQOAI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC=C4OCC
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

The compound “2-[(3-butyl-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide” is a complex organic molecule. It is a type of flavonoid, a class of compounds known for their diverse structures and biological activity. Flavonoids are found in nature and can also be synthesized. This particular compound is available for purchase for research purposes.

Scientific Research Applications

Research on Related Compounds

• Crystal Structure Analysis : Studies on compounds like "N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide" have been conducted to understand their crystal structures. These compounds, featuring a pyrimidine ring, have been analyzed for their conformation and molecular interactions, which could be relevant for designing compounds with specific binding properties or biological activity (Subasri et al., 2017).

• Inhibitory Activities : Compounds with structural motifs like "2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine" have been synthesized and evaluated for their potential dual inhibitory activity against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are key targets in cancer therapy. Such studies highlight the therapeutic potential of structurally related compounds in targeting multiple enzymes involved in nucleotide biosynthesis (Gangjee et al., 2008).

• Synthesis of Benzofuro[3,2-d]pyrimidine Derivatives : Research on the synthesis of 3-alkyl-2-diversity-substituted benzofuro[3,2-d]pyrimidin-4(3H)-one derivatives provides insights into the chemical synthesis and potential applications of compounds containing the benzofuro[3,2-d]pyrimidine core. Such derivatives could have various biological activities and potential uses in drug development (Wang et al., 2019).